
Prothioconazole versus other DMI fungicides
efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Prothioconazole

CAS No.: 178928-70-6

Cat. No.: S540441

Get Quote

Comparative Efficacy Against Key Pathogens

The following tables summarize experimental data on the efficacy of prothioconazole and other fungicides

against various fungal pathogens.

Table 1: Efficacy Against Fusarium Species Causing Head Blight and Crown Rot

Pathogen
Fungicide
Class

Key Fungicide(s)
Efficacy /
Sensitivity
(EC50)

Key Findings

Fusarium
pseudograminearum
(FCR)

DMI Prothioconazole EC~50~:
0.016 - 2.974

µg/mL (avg.
1.191 µg/mL)

[1]

No resistant field
isolates found;

highly effective [1].

DMI Tebuconazole,

Prochloraz, Flutriafol

No cross-

resistance
observed [1]

Effective alternative

DMIs with no cross-
resistance to

prothioconazole [1].
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Pathogen
Fungicide
Class

Key Fungicide(s)
Efficacy /
Sensitivity
(EC50)

Key Findings

Fusarium asiaticum* &
*F. graminearum (FHB)

DMI Various (e.g.,
Difenoconazole,

Hexaconazole,
Metconazole)

Resistance
developed

over 10 years
[2]

DMI efficacy has
decreased over time

[2].

SDHI Various No significant
resistance

observed [2]

Remains highly
effective against

FHB [2].

QoI Various No significant

resistance
observed [2]

Remains highly

effective against
FHB [2].

MBC Carbendazim,
Thiophanate-methyl

Resistance
developed

over 10 years
[2]

High resistance
levels observed [2].

Table 2: Efficacy and Resistance in Other Pathogenic Fungi

Pathogen / Disease Fungicide
Efficacy /
Resistance Profile

Key Findings

Mycosphaerella
graminicola
(Septoria Leaf Blotch)

Prothioconazole Protective
application: Highly
effective regardless

of isolate sensitivity
[3].

Curative application: Efficacy

significantly reduced against
some resistant isolates [3].

Protective use is recommended
[3].

Penicillium italicum
(Citrus Blue Mold)

Prochloraz (DMI) Resistant (Pi-R) and
Sensitive (Pi-S)

strains identified [4].

DMI resistance involves
overexpression of efflux pumps

(ABC, MFS), multiple CYP51
genes, and activation of stress

response pathways [4].
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Detailed Experimental Protocols

To ensure the reproducibility of the data cited in your guide, here are the summarized methodologies from

key studies.

Baseline Sensitivity and Resistance Monitoring (In Vitro)

Pathogen Isolation: Fungi are isolated from infected plant materials (e.g., wheat crowns,

barley heads) and identified using morphological and molecular techniques (e.g., multi-locus
sequence analysis) [2] [1].

Fungicide Sensitivity Assay (EC50 Determination): The sensitivity of fungal isolates to a
fungicide is determined by measuring mycelial growth inhibition on agar plates amended with a

series of fungicide concentrations. After incubation, the diameter of the fungal colonies is
measured. The half-maximal effective concentration (EC50) is calculated using statistical

software, which indicates the concentration required to inhibit growth by 50% [2] [1].

Evaluating Protective vs. Curative Activity (In Planta)

Plant Cultivation: Wheat plants are grown under controlled conditions [3].

Fungicide Application:
Protective: Fungicide is applied to plants before inoculation with the pathogen [3].

Curative: Fungicide is applied at specific time intervals after inoculation (e.g., 7 days
post-inoculation) [3].

Disease Assessment: Efficacy is quantified by assessing visual disease symptoms and/or
using quantitative techniques like real-time PCR to measure pathogen biomass [3].

Synergism Studies

In Vitro Screening: The EC50 of a fungicide (e.g., prothioconazole) is determined both alone
and in combination with different concentrations of a potential synergist (e.g., an essential oil).

The synergistic ratio (SR) is calculated as EC50 of fungicide alone / EC50 of
fungicide mixture [5].

Field Validation: Mixtures showing the best SR in the lab are then tested in field trials. Disease
control efficacy from mixtures is compared to the fungicide applied alone, often at a reduced

dose, to confirm the synergistic effect in a real-world environment [5].

Mechanisms of Action and Resistance
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Prothioconazole, like other DMI fungicides, inhibits the enzyme CYP51 (14α-demethylase), a key

component of the ergosterol biosynthesis pathway in fungi. The disruption of ergosterol production

compromises the integrity and function of the fungal cell membrane [2] [1].

Resistance to DMIs in fungal pathogens is complex and can involve several mechanisms, often

simultaneously, as revealed by transcriptomic studies [6] [4]. The following diagram synthesizes these

pathways into a unified view of how resistance can develop.

Target Site Alteration Enhanced Efflux Stress Response Activation

DMI Fungicide

CYP51 Gene Mutation
(Reduced binding affinity)

CYP51 Overexpression
(Enzyme overproduction)

ABC Transporter
Overexpression

MFS Transporter
Overexpression

MAPK Signaling
(Hog1, Slt2)

CaMK Signaling
(CaMK1, CaMK2)

Resistant Phenotype

Click to download full resolution via product page

This diagram illustrates the three primary molecular strategies fungi employ to develop DMI resistance [6]

[4]:

Altering the fungicide's target site (CYP51) through mutation or overexpression.

Activating drug efflux pumps (ABC and MFS transporters) to reduce intracellular fungicide
accumulation.

Mobilizing stress response pathways (MAPK and CaMK signaling) to mitigate fungicide-induced
damage.

Strategies for Maintaining Efficacy

To prolong the useful life of prothioconazole and other DMIs, the following strategies are recommended by

research:
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Prioritize Protective Applications: For pathogens like Mycosphaerella graminicola, applying

prothioconazole protectively (before infection) provides more reliable and robust control than
curative applications, especially when resistant isolates are present [3].

Use in Synergistic Mixtures: Combining prothioconazole with a botanical synergist, such as
Taxodium 'zhongshansha' essential oil (TZEO), can significantly enhance its efficacy. This approach

can allow for a 20% or greater reduction in the prothioconazole application rate while maintaining
high levels of disease control, thereby reducing selection pressure for resistance [5].

Mix with Fungicides from Different Classes: Combining DMIs with fungicides from other FRAC
groups, such as QoI fungicides (e.g., azoxystrobin) or SDHIs, has proven to be a successful anti-

resistance strategy. These mixtures provide broader control and reduce the selection pressure on any
single site of action [2] [7].

Adopt Novel Application Technologies: Technologies like plasma-generated bilayer coatings can
encapsulate prothioconazole on seed surfaces. This method ensures the fungicide is in direct

contact with the seed, uses a minimal amount, and avoids soil dispersion, enhancing efficiency and
potentially delaying resistance [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Prothioconazole versus other DMI fungicides efficacy]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b540441#prothioconazole-

versus-other-dmi-fungicides-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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